3-(3,5-bis-trifluoromethyl-phenyl)-2-oxo-Propionic acid

• Molecular Formula: C11H6F6O3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: 3-[3,5-bis(trifluoromethyl)phenyl]-2-oxopropanoic acid
• InChI: InChI=1S/C11H6F6O3/c12-10(13,14)6-1-5(3-8(18)9(19)20)2-7(4-6)11(15,16)17/h1-2,4H,3H2,(H,19,20)
• InChI Key: SLORRMFKDLFYFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CC(=O)C(=O)O

Description

3-(3,5-bis-trifluoromethyl-phenyl)-2-oxo-Propionic acid is a useful research compound. Its molecular formula is C11H6F6O3 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19.5 g (54.9 mmol) methyl 2-acetylamino-3-(3,5-bis-trifluoromethyl-phenyl)-acrylate in 100 mL 1,4-dioxane were heated to 100° C. bath temperature, combined with 100 mL 4 M HCl and stirred for 8 h at 100° C. bath temperature. The reaction mixture was evaporated down i. vac., the crystals were suction filtered, washed with water and dried in the drying cupboard at 50° C.